Cas no 2135280-46-3 (5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile)

• Product name: 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile
• CAS No: 2135280-46-3
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5452658
• PubChem ID: 136522643

5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile
• EN300-6527625
• 2135280-46-3
• AKOS033002823
• 5-{[2-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidin-1-yl]sulfonyl}pyridine-2-carbonitrile
• Z1039292896

• Inchi： 1S/C18H23N3O2S/c19-11-16-5-6-18(12-20-16)24(22,23)21-7-1-2-17(21)10-15-9-13-3-4-14(15)8-13/h5-6,12-15,17H,1-4,7-10H2
• InChI Key： KDLHSFAGRFJHNE-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C#N)=CC=1)(N1CCCC1CC1CC2CCC1C2)(=O)=O

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.4Ų

Additional information on 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile

Comprehensive Overview of 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile (CAS No. 2135280-46-3)

5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile, with the CAS number 2135280-46-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the bicyclo[2.2.1]heptane moiety and the pyridine-2-carbonitrile group, contribute to its potential as a promising scaffold for the development of novel therapeutic agents.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their versatility and efficacy in targeting various biological pathways. The 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile stands out for its potential applications in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory diseases. Researchers are particularly intrigued by its ability to modulate specific enzyme systems, making it a candidate for further investigation in the development of next-generation pharmaceuticals.

The synthesis of 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile involves a series of carefully optimized chemical reactions, ensuring high purity and yield. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are employed to characterize its molecular structure and confirm its identity. The compound's stability under various conditions is also a critical factor in its potential commercialization and large-scale production.

One of the most frequently asked questions about 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile revolves around its mechanism of action. Preliminary studies suggest that it may interact with specific protein targets, inhibiting or activating key biochemical pathways. This property aligns with the growing demand for targeted therapies in modern medicine, where precision and minimal side effects are paramount. Additionally, its lipophilic nature enhances its ability to penetrate cell membranes, a desirable trait for drug candidates.

The potential applications of 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile extend beyond pharmaceuticals. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the field of agrochemicals and material science. Researchers are exploring its utility in developing new crop protection agents and advanced polymers, highlighting its versatility across multiple industries.

As the demand for innovative chemical entities grows, 5-[2-(2-Bicyclo[2.2.1]heptanylmethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology. Its combination of structural complexity and functional diversity makes it a subject of ongoing research, with the potential to yield groundbreaking discoveries in the years to come. For those interested in the latest advancements in organic synthesis and drug development, this compound represents a fascinating area of study.